Cas no 1143502-75-3 (5-Bromo-1,2-difluoro-3-methylbenzene)

5-Bromo-1,2-difluoro-3-methylbenzene structure
1143502-75-3 structure
Product Name:5-Bromo-1,2-difluoro-3-methylbenzene
CAS No:1143502-75-3
MF:C7H5BrF2
MW:207.0154
CID:2092989
Update Time:2024-11-03

5-Bromo-1,2-difluoro-3-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-1,2-difluoro-3-methylbenzene
    • 5-Bromo-2,3-difluorotoluene
    • Inchi： 1S/C7H5BrF2/c1-4-2-5(8)3-6(9)7(4)10/h2-3H,1H3
    • InChI Key： OQCNAFQTGMPZPI-UHFFFAOYSA-N
    • SMILES： BrC1=C([H])C(=C(C(C([H])([H])[H])=C1[H])F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 118
  • XLogP3: 3.2
  • Topological Polar Surface Area: 0

5-Bromo-1,2-difluoro-3-methylbenzene Pricemore >>

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5-Bromo-1,2-difluoro-3-methylbenzene Production Method

Production Method 1

3828-49-7 3828-49-7
1143502-75-3 1143502-75-3
1777807-53-0 1777807-53-0
847502-81-2 847502-81-2
928304-47-6 928304-47-6
Reaction Conditions
1.1 Reagents: Bromine Catalysts: Aluminum chloride Solvents: Dichloromethane ;  rt → < 10 °C; 3 h, < 10 °C; 1 h, 10 °C
Reference
Process Development and Scale-Up of a Benzoxazepine-Containing Kinase Inhibitor
Naganathan, Sriram; Andersen, Denise L.; Andersen, Neil G.; Lau, Stephen; Lohse, Anders; et al, Organic Process Research & Development, 2015, 19(7), 721-734

5-Bromo-1,2-difluoro-3-methylbenzene Raw materials

5-Bromo-1,2-difluoro-3-methylbenzene Preparation Products

5-Bromo-1,2-difluoro-3-methylbenzene Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:1143502-75-3)5-Bromo-1,2-difluoro-3-methylbenzene
Order Number:A894208
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 11:47
Price ($):290.0
Email:sales@amadischem.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1143502-75-3)5-Bromo-1,2-difluoro-3-methylbenzene
A894208
Purity:99%
Quantity:1g
Price ($):290.0
Email